molecular formula C18H15ClN4O2 B293077 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine

3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine

Cat. No. B293077
M. Wt: 354.8 g/mol
InChI Key: SDHAUMLYUUBUHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine, also known as ACDOIM, is a heterocyclic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is synthesized through a multi-step process and has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine is not well understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine has been shown to modulate the MAPK/ERK signaling pathway, which is involved in cell proliferation and differentiation.
Biochemical and Physiological Effects:
3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine has been shown to reduce oxidative stress and increase antioxidant enzyme activity. In animal studies, 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine has been shown to have analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine has several advantages for use in lab experiments. It is relatively easy to synthesize and has been shown to have a high degree of purity. Additionally, 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine has been shown to be stable under various conditions, making it a reliable compound for use in experiments. However, one limitation of 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine is that its mechanism of action is not well understood, which may limit its potential applications in certain experiments.

Future Directions

There are several future directions for research on 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine. One area of interest is the development of 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine-based drugs for the treatment of various diseases. Additionally, further investigation into the mechanism of action of 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine may lead to a better understanding of its potential therapeutic applications. Other future directions include the development of new synthetic methods for 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine and the investigation of its potential applications in other fields, such as agriculture and environmental science.

Synthesis Methods

The synthesis of 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine involves several steps, starting with the reaction of 2-chloro-5-nitrobenzaldehyde with hydrazine hydrate to form 2-chloro-5-nitrobenzohydrazide. This intermediate is then reacted with acetic anhydride to produce 2-acetyl-5-chloro-4-nitrophenylhydrazine. The final step involves the reaction of this intermediate with 2-methylimidazo[1,2-a]pyridine-3-carbaldehyde and sodium methoxide to form 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine.

Scientific Research Applications

3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various diseases. Additionally, 3-[4-Acetyl-5-(2-chlorophenyl)-4,5-dihydro-1,3,4-oxadiazol-2-yl]-2-methylimidazo[1,2-a]pyridine has been shown to have antibacterial and antifungal activity, making it a promising candidate for the development of new antibiotics.

properties

Molecular Formula

C18H15ClN4O2

Molecular Weight

354.8 g/mol

IUPAC Name

1-[2-(2-chlorophenyl)-5-(2-methylimidazo[1,2-a]pyridin-3-yl)-2H-1,3,4-oxadiazol-3-yl]ethanone

InChI

InChI=1S/C18H15ClN4O2/c1-11-16(22-10-6-5-9-15(22)20-11)17-21-23(12(2)24)18(25-17)13-7-3-4-8-14(13)19/h3-10,18H,1-2H3

InChI Key

SDHAUMLYUUBUHZ-UHFFFAOYSA-N

SMILES

CC1=C(N2C=CC=CC2=N1)C3=NN(C(O3)C4=CC=CC=C4Cl)C(=O)C

Canonical SMILES

CC1=C(N2C=CC=CC2=N1)C3=NN(C(O3)C4=CC=CC=C4Cl)C(=O)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.